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Compound of Interest

Compound Name: Acid Red 44

Cat. No.: B110021

An In-depth Examination of the Anionic Azo Dye for Scientific and Developmental Applications

Abstract

Acid Red 44, also known as Ponceau 6R, is a synthetically produced anionic azo dye with
significant applications in various scientific and industrial fields. This technical guide provides a
detailed overview of its chemical and physical properties, experimental protocols for its
synthesis and application, and an analysis of its toxicological and environmental profile. The
information is tailored for researchers, scientists, and drug development professionals,
presenting quantitative data in accessible formats and visualizing key processes through
detailed diagrams.

Chemical and Physical Properties

Acid Red 44 is a red, water-soluble powder.[1] Its chemical structure features a single azo
bond (-N=N-) connecting two naphthalene-based ring systems. The presence of sulfonate
groups imparts its anionic character and water solubility.

Table 1: Chemical Identifiers and Properties of Acid Red 44
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Property Value Reference(s)
Cl Name Acid Red 44 [2]

CI Number 16250 [2]

CAS Number 2766-77-0 [11[3]

Ponceau 6R, Crystal Ponceau
Synonyms 6R, Crystal Scarlet, Brilliant [4115]
Crystal Scarlet 6R

Molecular Formula C20H12N2Na207S2 [1][3]

Molecular Weight 502.43 g/mol [11[3]

disodium;7-hydroxy-8-
(naphthalen-1-

IUPAC Name ) [6]
yldiazenyl)naphthalene-1,3-

disulfonate

Table 2: Physicochemical Data of Acid Red 44
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Property Value Reference(s)
Appearance Red powder [1]

Readily soluble in water;
Solubility Soluble in ethanol; Almost [1][2]

insoluble in acetone

Absorption Maximum (Amax)

510-513 nm

[2]

Behavior in Acid

In a strong sulfuric acid
solution, it appears red-light
blue, which turns scarlet upon
dilution. Adding hydrochloric
acid to an aqueous solution

darkens the color.

[1]

Behavior in Alkali

Adding a thick sodium
hydroxide solution to an
agueous solution results in a

yellow-brown color.

[1]

Synthesis of Acid Red 44

The synthesis of Acid Red 44 is a classic example of an azo coupling reaction. It involves two

primary stages: the diazotization of an aromatic amine followed by the coupling of the resulting

diazonium salt with a coupling component.[1]

Synthesis Workflow
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Caption: Synthesis of Acid Red 44.

Experimental Protocol for Synthesis

This protocol is a generalized procedure based on established methods for azo dye synthesis.

Materials:
» Naphthalen-1-amine
e Sodium nitrite (NaNO2)

o Concentrated hydrochloric acid (HCI)
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7-Hydroxynaphthalene-1,3-disulfonic acid (G acid)

Sodium hydroxide (NaOH)

e ICce

Deionized water

Procedure:

Part 1: Diazotization of Naphthalen-1-amine

o Prepare a suspension of Naphthalen-1-amine in a solution of hydrochloric acid and water.
e Cool the mixture to 0-5°C in an ice bath with continuous stirring.

e Slowly add a pre-cooled aqueous solution of sodium nitrite to the suspension. Maintain the
temperature below 5°C throughout the addition to prevent the decomposition of the
diazonium salt.

« Stir the mixture for an additional 30 minutes at 0-5°C to ensure complete diazotization. The
resulting solution contains the Naphthalene-1-diazonium chloride.

Part 2: Azo Coupling

e In a separate beaker, dissolve 7-Hydroxynaphthalene-1,3-disulfonic acid in an aqueous
solution of sodium hydroxide.

e Cool this alkaline solution to 0-5°C in an ice bath.

¢ Slowly add the cold diazonium salt solution from Part 1 to the alkaline solution of the
coupling component with vigorous stirring.

o Ared precipitate of Acid Red 44 will form. Continue stirring for 1-2 hours to ensure the
coupling reaction is complete.

e The resulting Acid Red 44 can be isolated by filtration and further purified by recrystallization
if necessary.
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Applications and Experimental Protocols

Acid Red 44 is utilized in various laboratory and industrial applications, primarily as a biological
stain and a textile dye.

Histological Staining

Acid Red 44, under the name Ponceau 6R, has been used in histology, notably for staining
fibrin in the Martius-Scarlet-Blue (MSB) trichrome stain.[2][5]
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Caption: General Histological Staining.

While not identical to histological staining, the protocol for Ponceau S, a closely related azo
dye, for staining proteins on western blot membranes provides a relevant experimental
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procedure.

Materials:

Ponceau S staining solution (0.1% Ponceau S in 5% acetic acid)

Deionized water

Wash buffer (e.g., TBS-T)

Nitrocellulose or PVDF membrane with transferred proteins
Procedure:
 After protein transfer, wash the membrane briefly with deionized water.

e Immerse the membrane in the Ponceau S staining solution and agitate gently for 5-10
minutes at room temperature.[7]

e Remove the staining solution (it can be reused) and wash the membrane with deionized
water to remove the background stain and reveal the protein bands.

e Image the membrane to document the transfer efficiency.

e To proceed with immunodetection, completely destain the membrane by washing with
several changes of wash buffer until the red color is gone.

Textile Dyeing

Acid dyes are used for dyeing protein fibers such as wool and silk, as well as synthetic
polyamides like nylon.
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Caption: Wool Dyeing Process.

Materials:

e Wool yarn or fabric

e Acid Red 44 dye powder
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White vinegar or citric acid

Large non-reactive pot (stainless steel or enamel)

Water

Gentle detergent

Procedure:

Scouring: Wash the wool in warm water with a gentle detergent to remove any impurities.
Rinse thoroughly.

Soaking: Soak the scoured wool in lukewarm water for at least 30 minutes to ensure even
dye uptake.

Prepare the Dyebath: In the pot, dissolve the Acid Red 44 dye powder in a small amount of
hot water to form a paste, then add more water to the pot. The amount of dye will depend on
the desired shade and the weight of the fiber.

Add Acid: Add white vinegar (e.g., 1/4 cup per pound of fiber) or citric acid to the dyebath.
The acid helps the dye to bind to the wool fibers.

Dyeing: Add the wet wool to the dyebath. Slowly heat the dyebath to a simmer (around 85-
95°C), avoiding boiling which can felt the wool.

Dyeing Period: Hold the temperature for 30-60 minutes, stirring gently occasionally to ensure
even dyeing.

Cooling: Allow the dyebath to cool down slowly to room temperature. This slow cooling can
improve dye exhaustion.

Rinsing: Once cool, remove the wool and rinse it with lukewarm water until the water runs
clear.

Drying: Gently squeeze out excess water and hang the wool to dry away from direct sunlight.
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Toxicological and Environmental Profile
Toxicology

The acute toxicity of sulfonated azo dyes, including Acid Red 44, is generally considered to be
low.[8][9] This is partly due to their poor absorption through the skin and gastrointestinal tract.
[9] However, a significant toxicological concern with azo dyes is their potential to be
metabolized by human intestinal microbiota into aromatic amines, some of which are known or
suspected carcinogens.[10][11] The sulfonation of the aromatic rings, as is the case with Acid
Red 44, generally reduces the mutagenicity and carcinogenicity of the resulting amines.[10]

Table 3: General Toxicological Data for Sulfonated Azo Dyes

Endpoint Observation Reference(s)

Generally low, with LDso
Acute Oral Toxicity values often >2000 mg/kg for 9]

many azo dyes.

Skin Irritation Generally not irritating. [12]
o May cause serious eye
Eye Irritation o [12]
irritation.

While some azo dyes can be
) o carcinogenic due to their
Carcinogenicity _ _ [10][11][13]
metabolites, sulfonation tends

to decrease this risk.

Environmental Fate and Ecotoxicity

Acid Red 44, being a water-soluble dye, can be released into the environment through
industrial effluents. Azo dyes are generally resistant to aerobic biodegradation.[8] However,
under anaerobic conditions, the azo bond can be cleaved by microorganisms, leading to the
formation of aromatic amines.[8]

The degradation of Acid Red 44 can occur through various mechanisms, including enzymatic
and photocatalytic processes.
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Caption: Degradation of Acid Red 44.

Enzymatic Degradation: This process often involves a two-step anaerobic-aerobic treatment. In
the anaerobic stage, azoreductases cleave the azo bond, leading to decolorization and the
formation of aromatic amines. In the subsequent aerobic stage, these aromatic amines can be
further degraded into simpler, less toxic compounds.

Photocatalytic Degradation: Advanced oxidation processes, such as photocatalysis using
semiconductors like TiOz, can effectively degrade Acid Red 44. Upon irradiation, the
photocatalyst generates highly reactive oxygen species (e.g., hydroxyl radicals) that non-
selectively attack and mineralize the dye molecule into carbon dioxide, water, and inorganic

ions.

Signaling Pathway Interactions

Currently, there is a lack of specific studies detailing the direct interaction of Acid Red 44 with
specific cellular signaling pathways. The toxicological effects of azo dyes are generally
attributed to the metabolic formation of reactive intermediates and aromatic amines, which can
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then interact with cellular macromolecules like DNA and proteins, potentially leading to
genotoxicity and carcinogenicity. Further research is required to elucidate any specific signaling
cascades that may be modulated by Acid Red 44 or its metabolites.

Conclusion

Acid Red 44 is a versatile anionic azo dye with important applications in research and industry.
This guide has provided a comprehensive overview of its chemical properties, synthesis, and
common experimental uses, along with an assessment of its toxicological and environmental
profile. While generally considered to have low acute toxicity, the potential for metabolic
activation to aromatic amines warrants careful handling and disposal. The provided
experimental protocols offer a foundation for the practical application of Acid Red 44 in a
laboratory setting. Further research into its specific biological interactions, particularly
concerning cellular signaling pathways, would provide a more complete understanding of its
toxicological mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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